1-Phenyl-5-(4-fluorophenyl)-1H-pyrazole-3-ol

• IUPAC Name: 3-(4-fluorophenyl)-2-phenyl-1H-pyrazol-5-one
• InChI: InChI=1S/C15H11FN2O/c16-12-8-6-11(7-9-12)14-10-15(19)17-18(14)13-4-2-1-3-5-13/h1-10H,(H,17,19)
• InChI Key: QLTFGWRCMFHXIX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=CC(=O)N2)C3=CC=C(C=C3)F
• Molecular Formula: C15H11FN2O
• Molecular Weight: 254.26 g/mol

Description

“1-Phenyl-5-(4-fluorophenyl)-1H-pyrazole-3-ol” is a fluorinated pyrazole. Pyrazoles and their derivatives play an important role in some biological activities in medicine. They are used for their antimicrobial, anti-tuberculosis, anti-inflammatory, antioxidant, anti-tumor, cytotoxicity activity, and analgesic functions.

Synthesis Analysis

The synthesis of this compound can be achieved via a two-step reaction. Firstly, the synthesis of pyrazoline is performed via a one-pot three-component reaction under microwave irradiation. Secondly, the synthesis of pyrazole is performed via oxidative aromatization of pyrazoline under conventional heating.

Molecular Structure Analysis

The structure of the synthesized compound was confirmed by spectroscopic analysis, including FT-IR, HR-MS, 1D and 2D NMR analysis.

Chemical Reactions Analysis

Pyrazole can be synthesized in a variety of ways, such as by Knorr reaction or through the pyrazoline pathway, which is the reaction of α, β-unsaturated ketone with hydrazine derivatives or semicarbazide, followed by oxidative aromatization to the corresponding pyrazole molecules.

Physical And Chemical Properties Analysis

Fluorinated compounds are popular in medicinal chemistry as drug agents. The C-F bond has greater stability than the C-H bond. Moreover, the fluorine substitution can be used to increase the binding affinity of the protein–ligand complex.

Mechanism of Action

A molecular docking study showed that the binding affinity of the synthesized compound to the human estrogen alpha receptor (ERα) was close to 4-OHT as a native ligand.